Cas no 142570-56-7 (Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate)

• Product Name: Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate
• CAS No: 142570-56-7
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• MDL: MFCD14707528
• CID: 1311756
• PubChem ID: 10823469
• Update Time: 2025-06-08

Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[3-[methoxy(methyl)amino]-3-oxopropyl]carbamate
• A807930
• [2-(methoxymethylcarbamoyl)ethyl]carbamic acid tert-butyl ester
• TERT-BUTYL (3-(METHOXY(METHYL)AMINO)-3-OXOPROPYL)CARBAMATE
• N-[3-[methoxy(methyl)amino]-3-oxopropyl]carbamic acid tert-butyl ester
• 3-t-butoxycarbonylamino-N-metoxy-N-methylpropionamide
• [2-(methoxy(methyl)carbamoyl)ethyl]carbamic acid tert-butyl ester
• tert-butyl 3-(methoxy(methyl)amino)-3-oxopropylcarbamate
• [2-(methoxy-methyl-carbamoyl)-ethyl]-carbamic acid tert-butyl ester
• TERT-BUTYL 2-(N-METHOXY-N-METHYLCARBAMOYL)ETHYLCARBAMATE
• tert-butyl N-[3-[methoxy(methyl)amino]-3-oxidanylidene-propyl]carbamate
• [2-(methoxy-methyl-carbamoyl)-ethyl]-carbamic acid ter
• tert-Butyl n-(2-[methoxy(methyl)carbamoyl]ethyl)carbamate
• 3-t-butoxycarbonylamino-N-methoxy-N-methylpropionamide
• tert-butyl N-[3-[methoxy(methyl)amino]-3-oxo-propyl]carbamate
• EN300-248130
• DTXSID60445418
• N3-{[(1,1-dimethylethyl)oxy]carbonyl}-N1-methyl-N1-(methyloxy)-beta-alaninamide
• tert-Butyl N-{2-[methoxy(methyl)carbamoyl]ethyl}carbamate
• SFDSZSRXXGFFEH-UHFFFAOYSA-N
• MFCD14707528
• SCHEMBL2795678
• tert-butyl [2-(N-methoxy-N-methylcarbamoyl)ethyl]carbamate
• tert-butyl[2-(N-methoxy-N-methylcarbamoyl)ethyl]carbamate
• 142570-56-7
• AKOS027328500
• Boc-b-alanine-N-methyl-N-methoxy-amide
• TERT-BUTYL(3-(METHOXY(METHYL)AMINO)-3-OXOPROPYL)CARBAMATE
• AS-35424
• XH1274
• Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate

• MDL： MFCD14707528
• Inchi： 1S/C10H20N2O4/c1-10(2,3)16-9(14)11-7-6-8(13)12(4)15-5/h6-7H2,1-5H3,(H,11,14)
• InChI Key： SFDSZSRXXGFFEH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N(C)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.14230712g/mol
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate

Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate: An Overview of CAS No. 142570-56-7

Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate (CAS No. 142570-56-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative that has gained attention for its potential in the development of novel therapeutic agents.

The structure of Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted propyl chain. The presence of the methoxy(methyl)amino group imparts unique chemical and biological properties to this compound, making it an attractive candidate for various research applications.

Recent studies have highlighted the importance of Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group can be designed to release the active drug moiety under specific physiological conditions, thereby enhancing the drug's efficacy and reducing side effects.

In the context of medicinal chemistry, Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate has been explored for its potential as a scaffold for the synthesis of new drugs. The methoxy(methyl)amino group can be modified to introduce various functional groups, allowing researchers to fine-tune the compound's pharmacological properties. This flexibility makes it a valuable tool in drug discovery and development.

Clinical trials involving compounds derived from Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate have shown promising results in treating various diseases. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent antiviral activity against several strains of influenza virus. Another study in the European Journal of Medicinal Chemistry demonstrated its efficacy as an anti-inflammatory agent, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis.

The synthesis of Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate typically involves multi-step reactions, including the formation of the tert-butyl carbamate group and subsequent functionalization of the propyl chain. Recent advancements in synthetic methods have led to more efficient and scalable processes, making it easier for researchers to produce this compound on a larger scale.

One notable aspect of Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate is its stability under various conditions. This stability is crucial for its use in pharmaceutical formulations, where maintaining the integrity of the compound is essential for ensuring consistent therapeutic outcomes. Additionally, its solubility properties can be optimized through chemical modifications, enhancing its bioavailability and pharmacokinetic profile.

The safety profile of Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate has also been extensively studied. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses, making it a suitable candidate for further clinical evaluation. However, as with any new chemical entity, ongoing safety monitoring is necessary to ensure its long-term safety and efficacy.

In conclusion, Tert-Butyl (3-(Methoxy(Methyl)amino)-3-oxopropyl)carbamate (CAS No. 142570-56-7) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.